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Compound of Interest

Compound Name: 6-epi-Albrassitriol

CAS No.: 178456-58-1

Cat. No.: B161203

Get Quote

Part 1: Executive Safety Summary (Immediate Action)
6-epi-Albrassitriol is a bioactive drimane sesquiterpenoid, often utilized in pharmaceutical

research as a Vitamin D receptor modulator or cytotoxic agent.[1] Due to its biological activity

(cholesterol synthesis inhibition and potential cytotoxicity), it must be handled as a Hazardous

Chemical Waste with specific containment protocols to prevent environmental release or

accidental exposure.[1]
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Parameter Specification

Hazard Classification
Bioactive Organic Substance. Treat as

potentially toxic/irritant.[1]

Primary Route of Entry
Inhalation (dust), Dermal absorption, Ingestion.

[1]

Required PPE

Nitrile gloves (double-gloving recommended for

solutions >10 mM), Safety goggles, Lab coat,

N95 mask or Fume Hood (for solid handling).[1]

Disposal Method
High-Temperature Incineration (Chemical Waste

Stream).[1] DO NOT dispose of down the drain.

Spill Response

Isolate area.[1][2] Dampen solid spills with inert

solvent (e.g., PEG-400 or water) to prevent

dusting before wiping.[1]

Part 2: Chemical Profile & Disposal Logic
To ensure scientific integrity in our disposal workflow, we must understand the physicochemical

properties that dictate our waste management strategy.[1] 6-epi-Albrassitriol is a stable

organic solid, typically soluble in polar organic solvents (DMSO, Methanol, Ethanol).[1]
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Property Data Operational Implication

Physical State White Solid / Powder
High risk of aerosolization

during weighing/transfer.[1][2]

Solubility
Soluble in DMSO, MeOH,

EtOAc

Liquid waste will require

organic solvent compatibility.[1]

Stability Stable under normal conditions

Does not require

quenching/neutralization

before disposal.[1]

Reactivity Low reactivity

Compatible with standard

organic waste streams (Non-

halogenated/Halogenated).[1]

Bioactivity IC50 > 40 μM (Cytotoxicity)

Must be segregated from

general trash to prevent

biological accumulation.[1]

The Causality of Disposal Choice: Unlike reactive reagents (e.g., acid chlorides) that require

neutralization, 6-epi-Albrassitriol is chemically stable but biologically potent.[1] Therefore, the

disposal objective is containment and thermal destruction rather than chemical deactivation.[1]

Incineration ensures the breakdown of the sesquiterpene skeleton, eliminating bioactivity.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicable for: Expired stocks, weighing errors, or residual solids.[1]

Containment: Transfer the solid 6-epi-Albrassitriol into a screw-cap glass vial or high-

density polyethylene (HDPE) container.

Labeling: Affix a hazardous waste tag.

Chemical Name: 6-epi-Albrassitriol.[1][3][4][5][6][7][8]

Hazard Checkbox: "Toxic" and "Irritant".[1]
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Concentration: 100% (Solid).[1]

Secondary Containment: Place the primary container into a sealable clear plastic bag (Zip-

lock) to prevent surface contamination of the waste bin.

Disposal Stream: Deposit into the Solid Hazardous Waste Drum designated for incineration.

Protocol B: Liquid Waste (Solutions/Mother Liquors)
Applicable for: Reaction mixtures, HPLC eluents, or cell culture media containing the

compound.[1]

Segregation: Determine the primary solvent.[1]

Halogenated: (e.g., Dichloromethane, Chloroform).[1]

Non-Halogenated: (e.g., DMSO, Methanol, Ethanol, Acetone).[1]

Transfer: Pour the solution into the appropriate Organic Waste Carboy.

Note: If the solution contains aqueous buffers (e.g., cell media) with trace compound

(<0.1%), it may often be collected in a separate "Aqueous Chemical Waste" stream

depending on local EHS rules.[1] However, for high concentrations, stick to Organic

streams.[1]

Rinsing: Rinse the original vessel (flask/tube) twice with a small volume of acetone or

ethanol.[1] Add these rinses to the organic waste carboy.[1]

Documentation: Log the addition on the carboy’s accumulation log sheet.

Protocol C: Contaminated Consumables
Applicable for: Pipette tips, gloves, weighing boats, and bench paper.[1]

Collection: Do not throw into regular trash. Collect all solid consumables in a

Biohazard/Chemical Debris Bag (Yellow or Red bag depending on facility coding for

chemically contaminated solids).
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Sharps: If using needles or glass pipettes, dispose of them in a Puncture-Proof Sharps

Container labeled "Chemically Contaminated Sharps".[1]

Part 4: Visualized Workflows
Figure 1: Waste Segregation Decision Tree
This logic gate ensures that 6-epi-Albrassitriol is routed to the correct destruction facility

based on its physical state.[1]
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Caption: Decision matrix for segregating 6-epi-Albrassitriol waste streams to ensure

regulatory compliance.

Figure 2: Accidental Spill Response Protocol
A self-validating workflow for managing laboratory spills of bioactive solids.
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Caption: Step-by-step spill remediation ensuring containment of bioactive particulates.

Part 5: Regulatory Compliance & References
Regulatory Status: While 6-epi-Albrassitriol is not explicitly listed on the EPA's RCRA P-list or

U-list, it falls under the "Process Waste" category due to its bioactive nature.[1]

US EPA: Dispose of in accordance with 40 CFR 261 (Identification and Listing of Hazardous

Waste).[1]

EU REACH: Handle as a substance of "Unknown or Variable Composition" (UVCB) requiring

strict control measures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.npatlas.org/explore/compounds/15966
https://edepot.wur.nl/201583
https://pubmed.ncbi.nlm.nih.gov/22794273/
https://pubmed.ncbi.nlm.nih.gov/22794273/
https://www.tandfonline.com/doi/abs/10.1080/14786419.2012.706297
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://www.semanticscholar.org/paper/Synthesis-of-(%E2%88%92)-albrassitriol-and-from-(%2B)-larixol-Vlad-Ciocarlan/978e728b397b476bf05d4b740f7f5f58666157bd
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://www.myskinrecipes.com/shop/th/ungroupable/195417-12-hydroxy-6-epi-albrassitriol.html
https://www.benchchem.com/product/b161203/docs#proper-disposal-procedures-for-6-epi-albrassitriol-a-technical-guide
https://www.benchchem.com/product/b161203/docs#proper-disposal-procedures-for-6-epi-albrassitriol-a-technical-guide
https://www.benchchem.com/product/b161203/docs#proper-disposal-procedures-for-6-epi-albrassitriol-a-technical-guide
https://www.benchchem.com/product/b161203/docs#proper-disposal-procedures-for-6-epi-albrassitriol-a-technical-guide
https://www.benchchem.com/product/b161203?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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